2-chloro-6-fluoro-N-((5-((2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)benzamide

• IUPAC Name: 2-chloro-6-fluoro-N-[[5-[2-[(5-methyl-1,2-oxazol-3-yl)amino]-2-oxoethyl]sulfanyl-1,3,4-oxadiazol-2-yl]methyl]benzamide
• InChI: InChI=1S/C16H13ClFN5O4S/c1-8-5-11(23-27-8)20-12(24)7-28-16-22-21-13(26-16)6-19-15(25)14-9(17)3-2-4-10(14)18/h2-5H,6-7H2,1H3,(H,19,25)(H,20,23,24)
• InChI Key: XDTWRGOSFDJHKL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)CSC2=NN=C(O2)CNC(=O)C3=C(C=CC=C3Cl)F
• Molecular Formula: C16H13ClFN5O4S
• Molecular Weight: 425.8 g/mol

Description

2-chloro-6-fluoro-N-((5-((2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)benzamide is a useful research compound. Its molecular formula is C16H13ClFN5O4S and its molecular weight is 425.82. The purity is usually 95%.
BenchChem offers high-quality 2-chloro-6-fluoro-N-((5-((2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-chloro-6-fluoro-N-((5-((2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor Properties

The compound has been studied for its potential antitumor properties. Hutchinson et al. (2001) explored a series of fluorinated benzothiazoles, which exhibit potent cytotoxicity in vitro against sensitive human breast MCF-7 and MDA 468 cell lines. These findings suggest potential applications of similar compounds in antitumor treatments (Hutchinson et al., 2001).

Biological Activity Spectrum

Imramovský et al. (2011) investigated a range of chloro-hydroxy-N-[2-(arylamino)-1-alkyl-2-oxoethyl]benzamides, including those with structural similarities to the compound , showing notable biological activity against mycobacterial, bacterial, and fungal strains. This broad spectrum of biological activity highlights potential applications in antimicrobial treatments (Imramovský et al., 2011).

Antimicrobial Properties

Abdellatif et al. (2013) synthesized novel 2-substituted-1Hbenzimidazole derivatives, showcasing significant in vitro antimicrobial activity. These derivatives bear structural similarities to the compound, suggesting its potential use in antimicrobial applications (Abdellatif et al., 2013).

Radiosynthesis Applications

Ohkubo et al. (2021) described the automated radiosynthesis of tracers containing 3-fluoro-2-hydroxypropyl moiety for imaging hypoxia and tau pathology. This research highlights potential applications of structurally related compounds in radiotracer synthesis and medical imaging (Ohkubo et al., 2021).

Synthesis of Polyamides

Saegusa et al. (1985) reported the synthesis of polyamides from active 1,3,4-oxadiazoles under mild conditions, which could be relevant for developing new materials or coatings. This research suggests potential applications in material science and polymer chemistry (Saegusa et al., 1985).